Cas no 1009-17-2 ({N}-(2-aminoethyl)benzamide)

{N}-(2-aminoethyl)benzamide structure
{N}-(2-aminoethyl)benzamide structure
Product Name:{N}-(2-aminoethyl)benzamide
CAS No:1009-17-2
MF:C9H12N2O
MW:164.204381942749
MDL:MFCD00031399
CID:1126736
PubChem ID:423156
Update Time:2025-04-20

{N}-(2-aminoethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-aminoethyl)benzamide
    • F1967-0179
    • benzamide,N-(2-aminoethyl)
    • N-(2-Amino-aethyl)-benzamid
    • {N}-(2-aminoethyl)benzamide
    • N-(2-Amino-ethyl)-benzamide
    • N-(2-aminoethyl)-benzamide
    • AC1L9NBO
    • SureCN731620
    • Benzamide, N-(2-aminoethyl)-
    • CHEMBL128277
    • N-Benzoylethylenediamine
    • STL194211
    • ethane, 1-amino-2-benzamido-
    • CS-0286790
    • NS-01305
    • DB-230895
    • MFCD00031399
    • AKOS000200694
    • BAA00917
    • NHWKHNPRDPAXLM-UHFFFAOYSA-N
    • EN300-57732
    • 1009-17-2
    • DTXSID20329720
    • SCHEMBL731620
    • AS-871/40988897
    • MDL: MFCD00031399
    • Inchi: 1S/C9H12N2O/c10-6-7-11-9(12)8-4-2-1-3-5-8/h1-5H,6-7,10H2,(H,11,12)
    • InChI Key: NHWKHNPRDPAXLM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NCCN

Computed Properties

  • Exact Mass: 164.09506
  • Monoisotopic Mass: 164.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 55.1A^2

Experimental Properties

  • PSA: 55.12
  • LogP: 1.65020

{N}-(2-aminoethyl)benzamide Pricemore >>

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